Cas no 139256-12-5 (2,4-Pyrimidinediamine, 5-(4-amino-2,3,5-trichlorophenyl)-)

• Product Name: 2,4-Pyrimidinediamine, 5-(4-amino-2,3,5-trichlorophenyl)-
• CAS No: 139256-12-5
• MF: C₁₀H₈Cl₃N₅
• MW: 304.563017845154
• CID: 1264253
• Update Time: 2024-08-03

2,4-Pyrimidinediamine, 5-(4-amino-2,3,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-(4-amino-2,3,5-trichlorophenyl)-

• Inchi： 1S/C10H8Cl3N5/c11-5-1-3(6(12)7(13)8(5)14)4-2-17-10(16)18-9(4)15/h1-2H,14H2,(H4,15,16,17,18)
• InChI Key： WJJDXHHPQMNMHX-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2=CC(Cl)=C(N)C(Cl)=C2Cl)C(N)=N1

Computed Properties

• Exact Mass: 302.98484

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Boiling Point: 519.5±60.0 °C(Predicted)
• PSA: 103.84
• pka: 5.29±0.10(Predicted)